Cas no 570-04-7 (2,5-Dimethyl-1-3-(trifluoromethyl)phenylpyrrole)

2,5-Dimethyl-1-3-(trifluoromethyl)phenylpyrrole is a fluorinated pyrrole derivative characterized by its unique structural features, including a trifluoromethylphenyl substituent at the 1-position and methyl groups at the 2- and 5-positions. This compound exhibits enhanced stability and lipophilicity due to the presence of the electron-withdrawing trifluoromethyl group, making it valuable in medicinal chemistry and agrochemical research. Its pyrrole core provides a versatile scaffold for further functionalization, while the trifluoromethyl group improves metabolic resistance and bioavailability. The compound is particularly useful as an intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials, where its fluorine-containing moiety contributes to improved binding affinity and selectivity. Its well-defined structure and synthetic accessibility further enhance its utility in organic and heterocyclic chemistry applications.
2,5-Dimethyl-1-3-(trifluoromethyl)phenylpyrrole structure
570-04-7 structure
Product Name:2,5-Dimethyl-1-3-(trifluoromethyl)phenylpyrrole
CAS No:570-04-7
MF:C13H12F3N
MW:239.236293792725
MDL:MFCD03228549
CID:868864
Update Time:2026-04-29

2,5-Dimethyl-1-3-(trifluoromethyl)phenylpyrrole Chemical and Physical Properties

Names and Identifiers

    • 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrole
    • 2,5-DIMETHYL-1-(3-TRIFLUOROMETHYL-PHENYL)-1H-PYRROLE
    • 2,5-dimethyl-1-[3-(trifluoromethyl)phenyl]pyrrole
    • HMS1410O13
    • 2,5-Dimethyl-1-3-(trifluoromethyl)phenylpyrrole
    • MDL: MFCD03228549

Computed Properties

  • Exact Mass: 239.09200
  • Monoisotopic Mass: 239.092184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 4.9

Experimental Properties

  • Density: 1.15
  • Boiling Point: 288.9°C at 760 mmHg
  • Flash Point: 128.5°C
  • Refractive Index: 1.499
  • PSA: 4.93000
  • LogP: 4.11290

2,5-Dimethyl-1-3-(trifluoromethyl)phenylpyrrole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,5-Dimethyl-1-3-(trifluoromethyl)phenylpyrrole Pricemore >>

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2,5-Dimethyl-1-3-(trifluoromethyl)phenylpyrrole Production Method

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